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Compound of Interest

Compound Name: 6-Phenylnicotinic acid

Cat. No.: B1347016 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides immediate, essential guidance for the safe handling and disposal of 6-
Phenylnicotinic acid (CAS No. 29051-44-3). The following procedures are designed to

minimize risk and ensure a safe laboratory environment.

Hazard Identification and Risk Assessment
6-Phenylnicotinic acid is a white to light yellow solid with the following primary hazards:

Acute Toxicity (Oral): Harmful if swallowed.[1][2]

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]

A thorough risk assessment should be conducted before any handling of this substance.

Hazard Classification Summary:
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Hazard Class Category GHS Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed[1]

Skin corrosion/irritation 2 H315: Causes skin irritation[1]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation[1]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 6-Phenylnicotinic acid to create a barrier

between the user and the chemical.[3]

PPE Requirements for Handling 6-Phenylnicotinic Acid:
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Body Part Required PPE
Specifications and Best
Practices

Hands
Nitrile or other chemical-

resistant gloves

Double gloving is

recommended.[4] Gloves

should be powder-free and

changed every 30-60 minutes

or immediately if contaminated

or damaged.[4]

Eyes/Face
Safety glasses with side

shields or safety goggles

A face shield should be worn in

addition to goggles when there

is a splash hazard.[4][5]

Body Laboratory coat

A lab coat with long cuffs that

can be tucked under gloves is

recommended.[4]

Respiratory
N95 or N100 particulate

respirator

Required when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation of dust particles.[4]

Surgical masks offer little to no

protection.[4]

PPE Selection Workflow
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PPE Selection for Handling 6-Phenylnicotinic Acid

Start: Assess Task

Is the work being done
in a certified chemical fume hood?

Weighing or transferring powder?

No

Working with solutions?

Yes

Required PPE:
- Lab Coat

- Safety Goggles
- Double Nitrile Gloves

No (in hood) Add N95/N100 Respirator

Yes

No
Consider Face Shield

(splash risk)

Yes

Proceed with Caution

Click to download full resolution via product page

Caption: PPE selection workflow for handling 6-Phenylnicotinic acid.

Operational Plan: Safe Handling Protocol
Adherence to the following step-by-step protocol is crucial for minimizing exposure and

ensuring safety.
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Preparation:

Designated Area: All handling of 6-Phenylnicotinic acid powder should occur in a

designated area, such as a chemical fume hood, to minimize contamination of the general

laboratory space.

PPE Donning: Put on all required PPE as outlined in the table above before entering the

designated handling area.

Spill Kit: Ensure a chemical spill kit is readily accessible.

Handling:

Weighing: When weighing the solid, perform the task in a chemical fume hood to control

dust.[6] Use a micro-spatula to gently transfer the powder. Avoid creating dust clouds.

Making Solutions: If preparing a solution, add the solid to the solvent slowly. Stir gently to

avoid splashing.

Container Sealing: Keep containers of 6-Phenylnicotinic acid tightly closed when not in use

and store in a cool, dry, well-ventilated place.[2]

Post-Handling:

Decontamination: Wipe down the work surface with an appropriate solvent (e.g., 70%

ethanol) and then deionized water.

PPE Doffing: Remove PPE in the correct order to avoid cross-contamination: gloves,

goggles/face shield, lab coat, and respirator (if used).

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[7]

Emergency Procedures
In the event of an accidental exposure, follow these immediate first aid measures.

Emergency Contact Information:
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Emergency Services: 911 (or local equivalent)

Poison Control Center: 1-800-222-1222

First Aid Measures:

Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6][7] Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing.[8] Seek medical

attention if irritation persists.[8]

Inhalation

Move the person to fresh air.[6] If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration.[8] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.[7] Rinse mouth with

water.[6] Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Emergency Response Workflow
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Emergency Response for 6-Phenylnicotinic Acid Exposure

Exposure Occurs

Identify Exposure Route

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Ingestion

Ingestion

Flush with soap and water
for 15 minutes.

Remove contaminated clothing.

Flush with water for 15 minutes.
Hold eyelids open.

Move to fresh air.
Provide oxygen if needed.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency response workflow for exposure to 6-Phenylnicotinic acid.

Disposal Plan
Proper disposal of 6-Phenylnicotinic acid and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization:

Solid Waste: Unused or contaminated 6-Phenylnicotinic acid powder.

Liquid Waste: Solutions containing 6-Phenylnicotinic acid.
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Contaminated Materials: Gloves, weigh boats, paper towels, etc., that have come into

contact with the chemical.

Disposal Procedures:

Waste Type Disposal Method

Solid 6-Phenylnicotinic Acid

Collect in a clearly labeled, sealed container for

hazardous waste. Do not mix with other waste

streams.

Liquid Waste (Solutions)

Collect in a designated, sealed, and labeled

hazardous waste container. The container

should be compatible with the solvent used.

Contaminated Labware (Gloves, etc.)

Double-bag in clear plastic bags, label as

"Contaminated with 6-Phenylnicotinic acid," and

place in the solid hazardous waste stream.[7]

General Disposal Guidelines:

All waste must be disposed of in accordance with local, state, and federal regulations.[6]

Consult your institution's Environmental Health and Safety (EH&S) department for specific

disposal protocols.

Never dispose of 6-Phenylnicotinic acid down the drain or in the regular trash.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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